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Compound of Interest

Compound Name: 6-Bromopyridin-3-amine

Cat. No.: B021960 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents is paramount. This guide provides immediate and essential safety and

logistical information for the handling of 6-Bromopyridin-3-amine (CAS No. 13534-97-9),

including personal protective equipment (PPE), procedural guidance, and disposal plans.

Hazard Summary: 6-Bromopyridin-3-amine is classified as a hazardous substance. It is

known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Adherence to strict safety protocols is crucial to mitigate risks.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Bromopyridin-3-
amine to prevent exposure.
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Body Part
Personal Protective

Equipment (PPE)

Specifications and

Recommendations

Eyes/Face Safety Goggles or Face Shield

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US)

standards. A face shield may

be necessary for splash

protection.[3]

Skin/Body
Chemical-resistant Lab Coat or

Coveralls

A lab coat should be worn at

all times. For larger quantities

or when there is a higher risk

of splashing, consider using

chemical-resistant coveralls.

Hands Chemical-resistant Gloves

Nitrile gloves are a suitable

option for general use. Always

inspect gloves for any signs of

degradation before use.

Respiratory Respirator

Use a dust mask of type N95

(US) or a full-face respirator if

exposure limits are exceeded

or if irritation is experienced,

especially when handling the

solid compound where dust

may be generated.[2] Work

should be conducted in a well-

ventilated area, preferably a

chemical fume hood.[3][4]

Safe Handling and Operational Plan
A systematic approach to handling 6-Bromopyridin-3-amine is essential for laboratory safety.

The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Set up in a designated fume hood

Gather all necessary equipment and reagents

Weigh the compound carefully to avoid dust

Proceed to handling

Transfer to the reaction vessel

Conduct the experiment

Decontaminate glassware and surfaces

Proceed to cleanup

Dispose of waste in a labeled hazardous waste container

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Workflow for the safe handling of 6-Bromopyridin-3-amine.
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Step-by-Step Handling Procedures
Adherence to the following procedural steps will minimize the risk of exposure and ensure a

safe working environment.

1. Preparation:

Don PPE: Before entering the laboratory, ensure all required personal protective equipment

is worn correctly.

Work Area Setup: All handling of 6-Bromopyridin-3-amine should be conducted in a well-

ventilated chemical fume hood.[3][4] Ensure that an eyewash station and safety shower are

readily accessible.[5][6]

Gather Materials: Assemble all necessary glassware, reagents, and equipment before

commencing work.

2. Handling:

Weighing: To minimize dust generation, carefully weigh the solid compound on a tared weigh

boat inside the fume hood.[6]

Transfer and Reaction: Keep containers tightly closed when not in use.[3][7] Add the

compound to the solvent or reaction mixture within the fume hood.

3. Cleanup and Disposal:

Decontamination: All glassware and equipment that have been in contact with 6-
Bromopyridin-3-amine must be thoroughly decontaminated with an appropriate solvent.

Waste Disposal: Dispose of all waste, including contaminated PPE and cleaning materials, in

a designated and clearly labeled hazardous waste container.[3] All waste must be handled in

accordance with local, state, and federal regulations.

Personal Hygiene: Immediately change any contaminated clothing.[8] Wash hands and face

thoroughly with soap and water after handling the substance.[8] Do not eat, drink, or smoke

in the work area.[3][4]
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First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water and soap. Seek

medical attention if irritation occurs.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

Storage and Spill Management
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][7] The

substance should be stored locked up.[3]

Spill Management:

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating airborne dust.

Contain: For a solid spill, carefully sweep or vacuum the material into a suitable, labeled

disposal container. Avoid generating dust.[6]
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Clean: Clean the spill area thoroughly with a suitable solvent.

Dispose: Dispose of all cleanup materials as hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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